Cas no 1892303-64-8 (2-(3-fluoro-2-methoxyphenyl)morpholine)

• Product Name: 2-(3-fluoro-2-methoxyphenyl)morpholine
• CAS No: 1892303-64-8
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 6452061
• PubChem ID: 115004237
• Update Time: 2025-11-01

2-(3-fluoro-2-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-methoxyphenyl)morpholine
• EN300-1800651
• 1892303-64-8

• Inchi： 1S/C11H14FNO2/c1-14-11-8(3-2-4-9(11)12)10-7-13-5-6-15-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： NXOTWIVBGWFYGR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1CNCCO1

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(3-fluoro-2-methoxyphenyl)morpholine

Professional Introduction to Compound with CAS No. 1892303-64-8 and Product Name: 2-(3-fluoro-2-methoxyphenyl)morpholine

The compound with the CAS number 1892303-64-8 and the product name 2-(3-fluoro-2-methoxyphenyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development. The presence of both a fluoro substituent and a methoxy group on the phenyl ring, combined with the morpholine moiety, imparts distinct pharmacological characteristics that make it a promising candidate for further exploration.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of a fluorine atom at the 3-position of the phenyl ring in 2-(3-fluoro-2-methoxyphenyl)morpholine enhances its metabolic stability and binding affinity to biological targets. This modification is particularly valuable in the design of small-molecule drugs, where optimizing pharmacokinetic profiles is crucial. Studies have demonstrated that fluorine atoms can significantly influence the electronic properties of molecules, leading to improved bioavailability and reduced susceptibility to degradation by metabolic enzymes.

The morpholine ring in 2-(3-fluoro-2-methoxyphenyl)morpholine contributes to its overall solubility and bioavailability, making it an attractive scaffold for drug discovery. Morpholine derivatives are well-known for their versatility in medicinal chemistry, often serving as key components in antihistamines, antifungals, and cardiovascular drugs. The combination of the fluoro and methoxy substituents with the morpholine core creates a molecule with enhanced interactions with biological receptors, potentially leading to more effective therapeutic outcomes.

In the context of contemporary pharmaceutical research, 2-(3-fluoro-2-methoxyphenyl)morpholine has been investigated for its potential role in addressing various therapeutic challenges. One area of particular interest is its application in oncology. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases involved in cancer progression. The fluoro group's ability to enhance binding affinity, coupled with the morpholine's solubility profile, makes it a compelling candidate for further preclinical development.

Another promising application lies in neurology. The structural features of 2-(3-fluoro-2-methoxyphenyl)morpholine suggest potential interactions with neurotransmitter receptors, which could be leveraged in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that morpholine derivatives can modulate neurotransmitter activity, offering a novel approach to managing these conditions. The presence of fluorine further optimizes pharmacokinetic properties, ensuring better penetration into the central nervous system.

The synthesis of 2-(3-fluoro-2-methoxyphenyl)morpholine presents unique challenges due to its complex structural requirements. Advanced synthetic methodologies are employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired aromatic framework. Additionally, protecting group strategies are essential to ensure regioselective functionalization at both the fluoro and methoxy positions.

From an industrial perspective, scaling up the production of 2-(3-fluoro-2-methoxyphenyl)morpholine requires careful optimization to ensure cost-effectiveness and sustainability. Continuous flow chemistry has emerged as a promising approach for achieving scalable synthesis while minimizing waste generation. This methodology aligns with growing industry trends toward green chemistry principles, emphasizing efficiency and environmental responsibility.

The pharmacological profile of 2-(3-fluoro-2-methoxyphenyl)morpholine is further enhanced by its ability to exhibit selectivity toward specific biological targets. This selectivity is critical for minimizing side effects and improving patient outcomes. Computational modeling techniques have been instrumental in predicting binding interactions between this compound and its target proteins. These simulations provide valuable insights into optimizing molecular structure for enhanced efficacy.

Future research directions for 2-(3-fluoro-2-methoxyphenyl)morpholine include exploring its potential as an intermediate in multi-target drug discovery programs. By leveraging its versatile scaffold, scientists aim to develop molecules that address multiple therapeutic pathways simultaneously. This approach holds promise for treating complex diseases where polypharmacology is beneficial.

In conclusion, 2-(3-fluoro-2-methoxyphenyl)morpholine (CAS No. 1892303-64-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in oncology and neurology underscore its importance as a lead compound for further development. With ongoing research focused on optimizing synthesis methods and exploring novel therapeutic applications, this compound is poised to make meaningful contributions to healthcare advancements.